2-(2-Methoxypropan-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid

• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol
• IUPAC Name: 2-(2-methoxypropan-2-yl)-6-oxo-1H-pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C9H12N2O4/c1-9(2,15-3)8-10-5(7(13)14)4-6(12)11-8/h4H,1-3H3,(H,13,14)(H,10,11,12)
• InChI Key: TXVIBJKYLJHFBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC(=CC(=O)N1)C(=O)O)OC

Description

2-(2-Methoxypropan-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid is a pyrimidine derivative characterized by a 6-oxo-1,6-dihydropyrimidine core substituted at the 2-position with a branched methoxypropan-2-yl group and a carboxylic acid moiety at the 4-position. This structure confers unique physicochemical properties, including moderate polarity due to the ether and carboxylic acid functionalities, and steric bulk from the methoxypropan-2-yl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methoxypropan-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid can be achieved through several synthetic routes. One common method involves the condensation of appropriate aldehydes with urea or thiourea in the presence of a catalyst. The reaction typically proceeds under reflux conditions in a suitable solvent such as ethanol or methanol .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of automated systems and advanced catalysts can enhance the efficiency of the production process, making it more cost-effective and scalable .

Chemical Reactions Analysis

Types of Reactions

2-(2-Methoxypropan-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxypropan-2-yl group can be substituted with other functional groups using appropriate reagents and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-(2-Methoxypropan-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(2-Methoxypropan-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid involves its interaction with specific molecular targets. The compound may inhibit enzymes or modulate receptors, leading to changes in cellular signaling pathways. These interactions can result in various biological effects, such as anti-inflammatory or anticancer activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituent at Pyrimidine-2 Position	Molecular Formula	Molecular Weight	Notable Properties/Applications	References
Target Compound	2-Methoxypropan-2-yl	C₁₀H₁₄N₂O₄	226.23 g/mol	Moderate solubility in polar solvents; potential enzyme inhibitor scaffold	-
6-Oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid	Isopropoxy	C₈H₁₀N₂O₄	198.17 g/mol	Higher solubility due to smaller substituent; used in crystallography studies
2-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid	4-Fluorophenyl	C₁₁H₈FN₂O₃	235.19 g/mol	Enhanced lipophilicity; aromatic interactions in binding pockets
2-(2,2-Dimethylcyclopropyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid	2,2-Dimethylcyclopropyl	C₁₀H₁₂N₂O₃	208.21 g/mol	Rigid cyclic substituent; impacts conformational flexibility
2-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid	Methyl (at pyrimidine-5 position)	C₆H₆N₂O₃	154.12 g/mol	Smaller size; used in early-stage drug discovery
5-Hydroxy-2-(1-methyl-1H-imidazol-4-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid	1-Methylimidazol-4-yl	C₉H₈N₄O₄	242.18 g/mol	Bioactive heterocyclic substituent; potential kinase inhibitor

Structural and Functional Analysis

Substituent Effects

• Branched Ether vs. Linear Chains : The methoxypropan-2-yl group in the target compound introduces steric hindrance and moderate hydrophilicity, contrasting with the linear isopropoxy group in the C₈H₁₀N₂O₄ analog, which lacks steric bulk .
• Aromatic vs. Aliphatic Groups : The 4-fluorophenyl substituent (C₁₁H₈FN₂O₃) enhances π-π stacking interactions in biological targets compared to the aliphatic methoxypropan-2-yl group .
• Cyclic vs.

Carboxylic Acid Functionality

The 4-carboxylic acid group is conserved across all analogs, enabling hydrogen bonding and metal chelation. Substituent electronic effects (e.g., electron-withdrawing fluorine in C₁₁H₈FN₂O₃) may modulate the acidity (pKa) of this group .

Biological Activity

The compound 2-(2-Methoxypropan-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid , also known by its CAS number 1785560-03-3, belongs to a class of dihydropyrimidine derivatives that have garnered attention for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_9H_{11}NO_3$ with a molecular weight of approximately 181.19 g/mol. It features a dihydropyrimidine ring, which is significant for its biological activity. The presence of the methoxy group and the carboxylic acid moiety enhances its solubility and reactivity.

Biological Activity Overview

Research has indicated that dihydropyrimidine derivatives exhibit a variety of biological activities, including:

• Anticancer Activity
• Antimicrobial Properties
• Anti-inflammatory Effects
• Antioxidant Activity

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, derivatives of dihydropyrimidines have shown significant antiproliferative effects against various cancer cell lines. A comparative analysis of IC50 values (the concentration required to inhibit cell growth by 50%) demonstrated that certain derivatives exhibited potent activity in the low micromolar range (IC50 = 2.2–4.4 µM) against cancer cell lines such as HCT116 (colon cancer) and MCF-7 (breast cancer) .

Compound	Cell Line	IC50 (µM)
2-Hydroxy derivative	HCT116	3.7
Cyano-substituted derivative	MCF-7	3.1
Doxorubicin (control)	HCT116	0.5

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Studies reported that certain derivatives displayed selective activity against Gram-positive bacteria, with minimal inhibitory concentrations (MIC) as low as 8 µM against Enterococcus faecalis . This suggests potential applications in treating bacterial infections.

Anti-inflammatory Effects

Dihydropyrimidine derivatives have been investigated for their anti-inflammatory properties, particularly through inhibition of myeloperoxidase (MPO), an enzyme implicated in inflammatory processes. Inhibition studies indicated that these compounds could serve as effective MPO inhibitors, thereby reducing inflammation in various models .

The mechanisms by which 2-(2-Methoxypropan-2-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid exerts its biological effects are multifaceted:

• Enzyme Inhibition : The compound may act as a competitive inhibitor for enzymes involved in cancer cell proliferation and inflammation.
• Cell Cycle Arrest : Some studies suggest that it may induce cell cycle arrest in cancer cells, leading to reduced proliferation.
• Reactive Oxygen Species (ROS) Modulation : Its antioxidant properties may help mitigate oxidative stress in cells, contributing to its protective effects against cancer and inflammation.

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety of this compound:

• In Vitro Studies : Laboratory tests demonstrated significant cytotoxicity against various cancer cell lines with minimal toxicity to normal cells.
• Animal Models : Preclinical trials in animal models showed promising results in reducing tumor size and improving survival rates when administered at specific dosages.